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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 carboxylic acid

Cat. No.: B611061 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for Sulfo-Cyanine5.5 carboxylic acid, offering procedural, step-by-

step guidance to streamline laboratory operations and ensure a safe working environment.

Sulfo-Cyanine5.5 carboxylic acid is a water-soluble, far-red emitting fluorescent dye. While

the Safety Data Sheet (SDS) indicates that it is not classified as a hazardous substance,

adherence to standard laboratory safety protocols is crucial to minimize any potential risks.[1]

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) is the first line of

defense against potential exposure. The following PPE is recommended when handling Sulfo-
Cyanine5.5 carboxylic acid in its powdered form and in solution.
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Operation Eye Protection
Hand
Protection

Protective
Clothing

Respiratory
Protection

Handling Powder

Safety glasses

with side shields

or chemical

safety goggles

Nitrile gloves Laboratory coat

Recommended

to handle in a

chemical fume

hood. If not

feasible, a dust

mask (e.g., N95)

should be worn.

[1]

Handling

Solutions
Safety glasses Nitrile gloves Laboratory coat

Not generally

required if

handled in a

well-ventilated

area.

Cleaning Spills
Chemical safety

goggles
Nitrile gloves Laboratory coat

Not generally

required for small

spills of

solutions. For

large spills or

spills of powder,

a dust mask is

recommended.

Operational Plan: From Receipt to Use
A systematic approach to handling Sulfo-Cyanine5.5 carboxylic acid is essential to prevent

contamination and ensure accurate experimental results.

Receiving and Storage
Upon receipt, inspect the container for any damage.

Store the container in a cool, dry, and well-ventilated area, away from direct light.[2]

Recommended storage temperature is -20°C for long-term stability.[2]
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Preparation of Stock Solutions
Sulfo-Cyanine5.5 carboxylic acid is well soluble in water, dimethylformamide (DMF), and

dimethyl sulfoxide (DMSO).[3][4][5]

Quantitative Data for Sulfo-Cyanine5.5 Carboxylic Acid

Property Value Solvents

Solubility 0.35 M (240 g/L) Water, DMF, DMSO[4][5]

Molecular Weight
~656.81 g/mol (may vary

slightly based on salt form)[1]
N/A

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Preparation: Before handling the powdered dye, ensure you are wearing the appropriate

PPE as outlined in the table above. Conduct this procedure in a chemical fume hood to

minimize inhalation of any airborne particles.

Weighing: Carefully weigh the desired amount of Sulfo-Cyanine5.5 carboxylic acid powder

using a calibrated analytical balance and weigh paper.

Dissolving: Add the appropriate volume of anhydrous or high-quality DMSO to the powder.

For example, to prepare 1 mL of a 10 mM stock solution, you would add 1 mL of DMSO to

0.657 mg of the dye.

Mixing: Gently vortex or sonicate the solution until the dye is completely dissolved.

Storage: Store the stock solution in a tightly sealed vial, protected from light, at -20°C.

Disposal Plan
Proper disposal of Sulfo-Cyanine5.5 carboxylic acid and its waste is crucial to prevent

environmental contamination and comply with regulations.

Waste Segregation and Collection
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Solid Waste: All solid waste contaminated with the dye, including weigh paper, pipette tips,

and gloves, should be collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Sulfo-Cyanine5.5 carboxylic acid,

including unused stock solutions and experimental solutions, in a designated, leak-proof, and

chemically compatible hazardous waste container.

Do not pour solutions containing this dye down the drain.

Disposal Procedure
Labeling: Ensure all waste containers are clearly and accurately labeled with their contents

(i.e., "Hazardous Waste: Sulfo-Cyanine5.5 carboxylic acid").

Storage: Store waste containers in a designated and secure area, away from general

laboratory traffic.

Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health

and Safety (EHS) department. Follow all institutional guidelines for waste disposal.

Spill Management
In the event of a spill, prompt and appropriate action is necessary to minimize exposure and

contamination.

Small Spills of Solutions
Alert: Notify colleagues in the immediate area.

Contain: Absorb the spill with absorbent pads or paper towels.

Clean: Wipe the area with a suitable solvent (e.g., 70% ethanol) and then with soap and

water.

Dispose: Place all contaminated materials in the designated hazardous waste container.

Spills of Powder
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Alert and Evacuate: Alert colleagues and evacuate the immediate area to prevent inhalation

of the powder.

PPE: Don appropriate PPE, including a dust mask.

Clean-up: Gently cover the spill with damp paper towels to avoid raising dust. Carefully wipe

up the material, working from the outside in.

Decontaminate: Clean the area with a suitable solvent and then with soap and water.

Dispose: Place all contaminated materials in the designated hazardous waste container.
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Caption: Workflow for the safe handling of Sulfo-Cyanine5.5 carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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